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For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methylumbelliferyl-α-D-glucopyranoside (4-MU-α-D-glucopyranoside) is a widely utilized

fluorogenic substrate for the enzyme α-glucosidase. Its utility in biochemical assays stems from

the enzymatic cleavage of the α-glucosidic bond, which releases the highly fluorescent

compound 4-methylumbelliferone (4-MU). This reaction provides a sensitive and quantitative

method for measuring α-glucosidase activity, making it an invaluable tool in various research

areas, including the diagnosis of lysosomal storage diseases and high-throughput screening for

enzyme inhibitors. This guide provides a comprehensive overview of the physical and chemical

properties of 4-MU-α-D-glucopyranoside, detailed experimental protocols for its use, and a

visualization of the relevant biochemical pathways.

Physical and Chemical Properties
The fundamental characteristics of 4-MU-α-D-glucopyranoside are summarized in the tables

below, providing a quick reference for laboratory use.

Table 1: General and Chemical Properties
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Property Value

IUPAC Name
7-(α-D-glucopyranosyloxy)-4-methyl-2H-1-

benzopyran-2-one[1]

Synonyms

4-Methylumbelliferyl-α-D-glucose, 4-

Methylumbelliferyl-α-D-glucoside, 4-MU-α-D-

Glc, α-MUG, 4-MUG[1][2]

CAS Number 17833-43-1[1][2]

Molecular Formula C₁₆H₁₈O₈[1][2]

Molecular Weight 338.31 g/mol [2]

Appearance White to off-white crystalline powder[3][4]

Purity
≥95% to ≥99% (depending on the supplier)[1][3]

[5]

Storage Temperature -20°C[1][5][6]

Table 2: Solubility Data
Solvent Solubility

DMSO 50 mg/mL[1][7]

DMF 5 mg/mL[1]

Pyridine 50 mg/mL[4][5]

Acetone/Water (1:1) 2% solution is soluble[6]

It is important to note that the solubility in aqueous buffers is limited, and the use of organic

solvents like DMSO or DMF is often necessary to prepare stock solutions.[8]

Table 3: Spectral Properties of the Fluorescent Product
(4-Methylumbelliferone)
The fluorescence of the cleavage product, 4-methylumbelliferone (4-MU), is pH-dependent.[1]

[9][10]
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pH Range
Excitation Wavelength
(λex)

Emission Wavelength
(λem)

Low (1.97-6.72) ~320 nm[1][9][10]

445-455 nm (emission

increases as pH decreases)[1]

[9][10]

High (7.12-10.3) ~360 nm[1][9][10] ~445 nm[1][7]

Enzymatic Reaction and Signaling Pathway
4-MU-α-D-glucopyranoside is a substrate for α-glucosidase, an enzyme that hydrolyzes

terminal, non-reducing α-1,4-linked glucose residues.[11] A key physiological role of lysosomal

α-glucosidase (also known as acid α-glucosidase or GAA) is the breakdown of glycogen into

glucose within the lysosome. A deficiency in this enzyme leads to the accumulation of glycogen

in lysosomes, causing the lysosomal storage disorder known as Pompe disease.[2][3][12]

The enzymatic reaction is straightforward: α-glucosidase cleaves the glycosidic bond in 4-MU-

α-D-glucopyranoside, releasing glucose and the fluorescent 4-methylumbelliferone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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